Cas no 1697450-17-1 (2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1697450-17-1
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5220107
• PubChem ID: 121604533
• Update Time: 2025-08-03

2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• 3-(1-Methylpyrazol-4-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• 1H-Pyrazole-4-propanoic acid, 1-methyl-α-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C15H17N3O4/c1-18-9-12(8-16-18)7-13(14(19)20)17-15(21)22-10-11-5-3-2-4-6-11/h2-6,8-9,13H,7,10H2,1H3,(H,17,21)(H,19,20)
• InChI Key： FHROFXAIJGBQHD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4

Additional information on 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

Research Briefing on 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1697450-17-1)

The compound 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1697450-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the 1-methyl-1H-pyrazol-4-yl moiety, make it a versatile building block for drug discovery. Researchers have successfully utilized it in the development of protease inhibitors and kinase modulators, leveraging its ability to mimic natural amino acids while introducing enhanced stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid in targeting inflammatory pathways. The compound exhibited potent inhibitory effects on interleukin-1β (IL-1β) production, suggesting its potential as a lead candidate for anti-inflammatory drug development. Further in vivo studies confirmed its favorable pharmacokinetic profile, with minimal off-target effects.

Another significant application of this compound lies in its use as a precursor for the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade oncogenic proteins. The pyrazole ring system was found to enhance binding affinity to E3 ubiquitin ligases, a critical feature for efficient protein degradation. This opens new avenues for cancer therapy, particularly in targeting traditionally "undruggable" proteins.

From a synthetic chemistry perspective, advances in the preparation of 1697450-17-1 have been reported. A 2024 Nature Protocols article described an optimized solid-phase synthesis method that improves yield and purity while reducing environmental impact. This methodological breakthrough addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research.

Ongoing clinical investigations are exploring the safety and efficacy of drug candidates derived from this scaffold. Preliminary results from Phase I trials indicate good tolerability in human subjects, with plasma concentrations reaching therapeutic levels. Researchers are particularly excited about its potential in combination therapies, where it may enhance the activity of existing drugs while mitigating resistance mechanisms.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid represents a promising chemical entity with diverse applications in drug discovery. Its unique properties continue to inspire innovative research across multiple therapeutic areas, from inflammation to oncology. Future studies will likely focus on expanding its utility through structural modifications and exploring novel biological targets.